Cas no 2172434-37-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172434-37-4
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6396126
• PubChem ID: 165821678
• Update Time: 2025-10-29

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid
• 2172434-37-4
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-hydroxyazetidine-3-carboxylic acid
• EN300-1542494

• Inchi： 1S/C23H24N2O6/c26-20(25-13-23(30,14-25)21(27)28)10-5-11-24-22(29)31-12-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19,30H,5,10-14H2,(H,24,29)(H,27,28)
• InChI Key： NKRZMMGJIHDZKM-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172434-37-4)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid, identified by the CAS number 2172434-37-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) moiety, an azetidine ring system, and an amino acid-like backbone. The presence of these functional groups not only endows the molecule with unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy as it is widely employed in solid-phase peptide synthesis (SPPS), a cornerstone technique in the synthesis of peptides and proteins. The stability and reactivity of the Fmoc group make it an ideal protecting group for the amino group in peptide assembly, ensuring high yields and purity during synthetic processes. In the context of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid, the Fmoc functionality may serve as a critical handle for further derivatization or as a scaffold for exploring novel pharmacophores.

The core structure of this compound features an azetidine ring, a five-membered heterocyclic amine that is less common than its six-membered counterpart, piperidine. The azetidine scaffold is known for its ability to mimic certain bioactive molecules, making it a valuable component in medicinal chemistry. Its rigid structure can contribute to binding affinity and selectivity when incorporated into drug candidates. Additionally, the presence of a hydroxy group on the azetidine ring introduces polarity and potential hydrogen bonding capabilities, which can be exploited to enhance interactions with biological targets.

The side chain of the molecule incorporates a butanoyl unit linked to an amino group, which is further modified by the Fmoc protecting group. This arrangement creates a bifunctional system where one end can engage with biological targets while the other remains protected until needed. Such design principles are often employed in prodrug strategies or in molecules designed for site-specific modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid with high precision. These tools have been instrumental in identifying potential drug candidates by analyzing their compatibility with biological receptors, enzymes, and other therapeutic targets. The structural features of this compound, particularly the combination of the Fmoc, azetidine, and hydroxybutanoyl moieties, suggest that it may exhibit properties suitable for applications in areas such as enzyme inhibition, receptor binding, or as a precursor for more complex derivatives.

In addition to its synthetic utility, this compound has shown promise in early-stage drug discovery efforts. Researchers are increasingly leveraging structurally diverse molecules like this one to explore novel therapeutic pathways. For instance, modifications to the fluorenylmethoxycarbonyl group could alter solubility or metabolic stability, while variations in the azetidine ring might enhance binding affinity to specific proteins or enzymes implicated in diseases such as cancer or inflammatory disorders.

The hydroxylated butanoyl side chain presents another avenue for exploration. Hydroxyl groups are common pharmacophores found in natural products and bioactive peptides, often contributing to biological activity through hydrogen bonding interactions. By incorporating this motif into a synthetic molecule, researchers can potentially mimic natural ligands and exploit existing biological pathways.

From a synthetic chemistry perspective, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid exemplifies the sophistication achievable through multi-step organic synthesis. The integration of advanced techniques such as transition-metal catalysis, asymmetric synthesis, or polymer-assisted reactions could yield derivatives with enhanced functional properties or improved pharmacokinetic profiles.

The growing interest in heterocyclic compounds like azetidines underscores their importance as building blocks in medicinal chemistry. These cyclic structures often provide rigidity that enhances binding specificity and can be further functionalized to introduce additional pharmacological properties. The combination of these elements in 1-(4-{(9H-fluoren)-9-yloxy carbonylamino}butanoylamido)-3-hydroxy azetidin - 3-one) makes it a compelling candidate for further investigation.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly critical role in drug development pipelines. Their unique structural features offer opportunities for innovation across multiple disciplines, including medicinal chemistry, bioorganic synthesis, and computational biology.